
Analytical Standards for L-Tyrosyl-L-leucine:
Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L-Tyrosyl-L-leucine

Cat. No.: B1682652 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-Tyrosyl-L-leucine (Tyr-Leu) is a dipeptide composed of the amino acids L-tyrosine and L-

leucine. As a product of protein metabolism, it is gaining interest in the scientific community for

its potential biological activities. Recent studies have highlighted its role as a bioactive

molecule with antidepressant- and anxiolytic-like properties, making it a person of interest in

neuroscience and drug development research.[1][2] This document provides a comprehensive

overview of the analytical standards for L-Tyrosyl-L-leucine, including its physicochemical

properties, analytical methods for its characterization and quantification, and its known

biological functions.

Physicochemical Properties
A thorough understanding of the physicochemical properties of L-Tyrosyl-L-leucine is

fundamental for its analysis and application in research.
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Property Value Source

Molecular Formula C₁₅H₂₂N₂O₄ [3]

Molecular Weight 294.35 g/mol [3]

Monoisotopic Mass 294.157957 Da [3]

IUPAC Name

(2S)-2-[[(2S)-2-amino-3-(4-

hydroxyphenyl)propanoyl]amin

o]-4-methylpentanoic acid

[3]

CAS Number 17355-10-1 [3]

Calculated pI (Isoelectric Point) ~5.8
Estimated from pKa values of

constituent amino acids[4][5][6]

Calculated XLogP3 -1.8 [3]

Note on pI: The isoelectric point (pI) is the pH at which a molecule carries no net electrical

charge. The estimated pI of ~5.8 suggests that L-Tyrosyl-L-leucine is a relatively neutral

peptide. This value is calculated based on the pKa values of the terminal amino group of

tyrosine, the terminal carboxyl group of leucine, and the phenolic hydroxyl group of tyrosine.[4]

[5][6]

Solubility: The solubility of peptides is highly dependent on their amino acid composition and

sequence. L-Tyrosyl-L-leucine contains both a hydrophobic residue (leucine) and an

aromatic, more polar residue (tyrosine).

Aqueous Solubility: Expected to have moderate solubility in aqueous solutions. The

presence of the ionizable amino and carboxyl groups contributes to water solubility.

Organic Solvents: For higher concentrations or to overcome potential aggregation, the use of

organic co-solvents is recommended. A common approach is to first dissolve the peptide in a

small amount of a polar organic solvent like dimethyl sulfoxide (DMSO) or methanol,

followed by dilution with the desired aqueous buffer.

Biological Activity and Signaling Pathways
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Recent research has demonstrated that L-Tyrosyl-L-leucine exhibits significant biological

activity, particularly in the central nervous system.

Antidepressant-like and Anxiolytic-like Effects
Studies in animal models have shown that oral, intraperitoneal, or intracerebroventricular

administration of L-Tyrosyl-L-leucine produces potent antidepressant-like effects.[1] These

effects are comparable to those of conventional antidepressant medications. The dipeptide has

also been shown to exhibit anxiolytic-like activity.[2]

Mechanism of Action
The antidepressant and anxiolytic effects of L-Tyrosyl-L-leucine are believed to be mediated

through its interaction with several key neurotransmitter systems. The proposed mechanism

involves the activation of serotonin 5-HT1A, dopamine D1, and GABA-A receptors.[2]

Interestingly, its antidepressant effects appear to be independent of the brain-derived

neurotrophic factor (BDNF) signaling pathway, a common target for many antidepressant

drugs.[1] Furthermore, L-Tyrosyl-L-leucine has been shown to suppress the activation of the

hypothalamo-pituitary-adrenal (HPA) axis in response to stress.[1]

Below is a diagram illustrating the proposed signaling pathway for the antidepressant and

anxiolytic-like effects of L-Tyrosyl-L-leucine.
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Sample & Standard Preparation

HPLC Analysis

Data Analysis

Dissolve in appropriate solvent
(e.g., MeOH/H2O)

Prepare calibration curve standards

Filter through 0.22 µm filter

Inject onto C18 column

Gradient elution with
A: 0.1% TFA in H2O
B: 0.1% TFA in ACN

UV Detection at 220/275 nm

Generate calibration curve

Quantify Tyr-Leu in samples

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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